Cas no 3666-79-3 (2-Butenoic acid,3-(acetyloxy)-, methyl ester)

• Product Name: 2-Butenoic acid,3-(acetyloxy)-, methyl ester
• CAS No: 3666-79-3
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 309720
• PubChem ID: 107445
• Update Time: 2025-04-19

2-Butenoic acid,3-(acetyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-(acetyloxy)-, methyl ester
• methyl (2E)-3-(acetyloxy)but-2-enoate
• Methyl 3-(acetoxy)-2-butenoate
• methyl 3-(acetyloxy)but-2-enoate
• NS00082803
• 3666-79-3
• Methyl 3-(acetyloxy)-2-butenoate
• DTXSID601302508

• Inchi： 1S/C7H10O4/c1-5(11-6(2)8)4-7(9)10-3/h4H,1-3H3
• InChI Key： DEJKBQLJBNGQIU-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(=CC(=O)OC)C

Computed Properties

• Exact Mass: 158.0579
• Monoisotopic Mass: 158.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.094
• Boiling Point: 194.9°Cat760mmHg
• Flash Point: 89°C
• Refractive Index: 1.438
• PSA: 52.6